Cas no 861526-44-5 (4-Acridinesulfonic acid)

• Product Name: 4-Acridinesulfonic acid
• CAS No: 861526-44-5
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 718314
• PubChem ID: 23422068
• Update Time: 2025-04-19

4-Acridinesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Acridinesulfonic acid
• 5-Acridinesulfonic acid (1CI)
• acridine-4-sulfonic acid
• DTXSID70633788
• 861526-44-5
• 5-ACRIDINESULFONIC ACID

• Inchi： 1S/C13H9NO3S/c15-18(16,17)12-7-3-5-10-8-9-4-1-2-6-11(9)14-13(10)12/h1-8H,(H,15,16,17)
• InChI Key： BHURFNYMIAKIIH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC3C=CC=CC=3N=C21)(=O)(=O)O

Computed Properties

• Exact Mass: 259.03031432g/mol
• Monoisotopic Mass: 259.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines